Cas no 922465-36-9 (1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 922465-36-9
• MF: C₁₈H₂₆N₆O₃
• MW: 374.437443256378
• CID: 5442421
• Update Time: 2025-11-06

1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,6,7-Tetramethyl-8-[3-(4-morpholinyl)propyl]-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H26N6O3/c1-12-13(2)24-14-15(20(3)18(26)21(4)16(14)25)19-17(24)23(12)7-5-6-22-8-10-27-11-9-22/h5-11H2,1-4H3
• InChI Key： HEAQTRIBCQBZQU-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCN3CCOCC3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.08±0.20(Predicted)

Additional information on 1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 922465-36-9)

The compound 1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 922465-36-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound's unique framework combines a imidazopyrimidinone core with various substituents that contribute to its distinct chemical and biological properties.

At the heart of this molecule lies a imidazopyrimidinone scaffold, which is a privileged structure in drug discovery. This core has been extensively studied for its ability to interact with biological targets, making it a valuable candidate for developing novel therapeutic agents. The presence of multiple methyl groups at positions 1, 3, 6, and 7 enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the morpholin-4-yl group attached at the 3-position via a propyl chain introduces a polar moiety that can influence solubility and metabolic stability.

Recent research has highlighted the importance of imino-sugars and their derivatives in medicinal chemistry. The 1H,2H,3H,4H,8H-imidazo1,2-gpurine moiety in this compound suggests potential bioactivity similar to other imidazopyrimidinone derivatives that have shown promise in treating various diseases. Studies have demonstrated that such structures can exhibit inhibitory effects on enzymes and receptors involved in cancer progression and inflammation. The tetramethyl substitution pattern further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data indicate that it may possess anti-inflammatory and anticancer properties, although further research is necessary to fully elucidate its mechanism of action. The morpholine ring is known for its ability to improve pharmacokinetic profiles by enhancing solubility and reducing toxicity. This feature makes it an attractive moiety for drug design, particularly when targeting plasma membrane receptors or enzymes.

The synthesis of 1,3,6,7-tetramethyl-8-3-(morpholin-4-yl)propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex imidazopyrimidinone core. The introduction of the propyl chain and morpholine substituent further complicates the synthesis but also adds to the compound's uniqueness.

One of the key challenges in drug development is optimizing bioavailability while maintaining efficacy. The lipophilic nature of this compound suggests potential for oral administration if further modified to enhance water solubility. Researchers are exploring various strategies to improve pharmacokinetic properties without compromising therapeutic activity. This includes modifications such as glycosylation or amide bond formation to enhance stability and reduce clearance rates.

The potential applications of this compound extend beyond oncology and inflammation management. Emerging evidence suggests that it may also interact with pathways involved in neurodegenerative diseases and metabolic disorders. The ability of imidazopyrimidinone derivatives to modulate enzyme activity makes them versatile tools for investigating disease mechanisms and developing new treatments.

Future studies will focus on evaluating the compound's efficacy in animal models and determining its safety profile through toxicological assessments. Additionally， researchers aim to identify any off-target effects that could limit its clinical utility. High-throughput screening (HTS) techniques will be employed to identify potential therapeutic applications across multiple disease areas.

The development of novel pharmaceuticals relies heavily on innovative molecular design and synthetic methodologies。The unique structure of 1，3，6，7-tetramethyl—8—3-(morpholin—4—yl)propyl—1 H，2 H，3 H，4 H，8 H—imidazo1，2—gpurine—2，4—dione exemplifies how structural complexity can lead to compounds with significant therapeutic potential。By leveraging advances in synthetic chemistry and computational modeling， researchers hope to accelerate the discovery process for next-generation drugs。

In conclusion，the compound identified as CAS No。922465—36—9 represents a promising candidate for further exploration in pharmaceutical research。 Its intricate molecular architecture， combined with preliminary evidence of bioactivity， positions it as a valuable asset in the quest for new treatments。 As research continues to uncover its full potential， this molecule may contribute significantly to advancements in medicine。